Cas no 16690-08-7 (2-acetyl-3-oxobutanal)

2-acetyl-3-oxobutanal structure

2-acetyl-3-oxobutanal structure

Product Name:2-acetyl-3-oxobutanal

CAS No:16690-08-7

MF:C₆H₈O₃

MW:128.125922203064

CID:1347612

PubChem ID:435352

Update Time:2025-04-20

2-acetyl-3-oxobutanal Chemical and Physical Properties

Names and Identifiers

- Butanal, 2-acetyl-3-oxo-
- 2-acetyl-3-oxoButanal
- DTXSID40901466
- AKOS026730732
- SCHEMBL1803732
- DA-20961
- NoName_584
- 16690-08-7
- E89147
- diacetyl acetaldehyde
- EN300-1124907
- 2-acetyl-3-oxobutanal
- Inchi： 1S/C6H8O3/c1-4(8)6(3-7)5(2)9/h3,6H,1-2H3
- InChI Key： GJSXKXYAFKZUQY-UHFFFAOYSA-N
- SMILES： O=C(C)C(C=O)C(C)=O

Computed Properties

Exact Mass: 128.04734
Monoisotopic Mass: 128.047
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 51.2Å²

Experimental Properties

PSA: 51.21

2-acetyl-3-oxobutanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1124907-0.05g	2-acetyl-3-oxobutanal	16690-08-7	95%	0.05g	$348.0	2023-10-26
Enamine	EN300-1124907-0.1g	2-acetyl-3-oxobutanal	16690-08-7	95%	0.1g	$364.0	2023-10-26
Enamine	EN300-1124907-0.25g	2-acetyl-3-oxobutanal	16690-08-7	95%	0.25g	$381.0	2023-10-26
Enamine	EN300-1124907-0.5g	2-acetyl-3-oxobutanal	16690-08-7	95%	0.5g	$397.0	2023-10-26
Enamine	EN300-1124907-1.0g	2-acetyl-3-oxobutanal	16690-08-7		1g	$728.0	2023-05-23
Enamine	EN300-1124907-2.5g	2-acetyl-3-oxobutanal	16690-08-7	95%	2.5g	$810.0	2023-10-26
Enamine	EN300-1124907-5.0g	2-acetyl-3-oxobutanal	16690-08-7		5g	$2110.0	2023-05-23
Enamine	EN300-1124907-10.0g	2-acetyl-3-oxobutanal	16690-08-7		10g	$3131.0	2023-05-23
1PlusChem	1P0201Z1-100mg	2-Acetyl-3-oxobutanal	16690-08-7	95%	100mg	$66.00	2023-12-20
1PlusChem	1P0201Z1-250mg	2-Acetyl-3-oxobutanal	16690-08-7	95%	250mg	$118.00	2023-12-20

2-acetyl-3-oxobutanal Related Literature

1. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
2. Excitonic and vibrational coherence in artificial photosynthetic systems studied by negative-time ultrafast laser spectroscopy

Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
3. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
4. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
5. Distribution pattern and allocation of defects in hydrogenated ZnO thin films†

Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038

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